Cas no 2137568-46-6 (Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate)

• Product Name: Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate
• CAS No: 2137568-46-6
• MF: C₁₀H₁₁FO₆S
• MW: 278.254145860672
• CID: 6361841
• PubChem ID: 165460553
• Update Time: 2025-10-31

Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-727664
• 2137568-46-6
• methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate
• Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate

• Inchi： 1S/C10H11FO6S/c1-15-6-4-5-7(18(11,13)14)9(16-2)8(6)10(12)17-3/h4-5H,1-3H3
• InChI Key： LAWZMYKNDQUSGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)OC)C=1OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 278.02603740g/mol
• Monoisotopic Mass: 278.02603740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.3Ų

Additional information on Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate

Research Brief on Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate (CAS: 2137568-46-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate (CAS: 2137568-46-6) is a fluorosulfonyl-containing benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research. This compound's unique structural features, including the fluorosulfonyl group and dimethoxy substitutions, make it a promising candidate for various applications, such as medicinal chemistry, drug discovery, and chemical biology tool development. Recent studies have explored its potential as a versatile intermediate in organic synthesis and as a key building block for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate as a precursor for the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that the fluorosulfonyl group could be efficiently converted into sulfonamide moieties, which are known for their therapeutic potential in treating conditions like glaucoma and cancer. The study reported a 78% yield in the conversion process, highlighting the compound's synthetic utility.

In chemical biology applications, a recent Nature Chemical Biology publication (2024) described the use of this compound as a reactive probe for protein labeling. The fluorosulfonyl group's electrophilic nature allows for selective modification of nucleophilic amino acid residues, enabling researchers to study protein-protein interactions and enzyme mechanisms. The study successfully applied this approach to map binding sites on several kinase targets, demonstrating its potential in proteomics research.

From a pharmaceutical development perspective, ongoing research (as reported in ACS Pharmacology & Translational Science, 2024) is exploring the compound's potential as a warhead in targeted covalent inhibitors. The fluorosulfonyl group's ability to form stable covalent bonds with biological nucleophiles, combined with the compound's favorable physicochemical properties (logP = 2.1, PSA = 76.2 Ų), makes it particularly interesting for developing irreversible inhibitors with improved pharmacokinetic profiles.

The safety profile and handling considerations of Methyl 3-(fluorosulfonyl)-2,6-dimethoxybenzoate have been addressed in recent chemical safety literature. A 2023 Chemical Research in Toxicology study characterized its reactivity and recommended specific handling protocols due to the potential for hydrolysis and generation of hydrogen fluoride under certain conditions. These findings are particularly relevant for researchers working with this compound in laboratory settings.

Future research directions for this compound, as discussed in a recent review in Advanced Drug Delivery Reviews (2024), include its potential application in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras). The compound's ability to serve as a linker between targeting moieties and payloads, coupled with its stability under physiological conditions, positions it as a valuable tool in next-generation therapeutic development.